Cas no 692-31-9 (2-Buten-1-amine, N,N-dimethyl-)

2-Buten-1-amine, N,N-dimethyl- structure
692-31-9 structure
Product Name:2-Buten-1-amine, N,N-dimethyl-
CAS No:692-31-9
MF:C6H13N
MW:99.1741216182709
CID:392018
Update Time:2024-01-29

2-Buten-1-amine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-amine, N,N-dimethyl-
    • Inchi: 1S/C6H13N/c1-4-5-6-7(2)3/h4-5H,6H2,1-3H3/b5-4+
    • InChI Key: YEZFZWKMYVDWFK-SNAWJCMRSA-N
    • SMILES: C(N(C)C)/C=C/C

Computed Properties

  • Exact Mass: 99.10489
  • Monoisotopic Mass: 99.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 55.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 3.2A^2

Experimental Properties

  • PSA: 3.24
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